BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial availability and suppliers of 4-
(Trifluoromethyl)cyclohexanone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(Trifluoromethyl)cyclohexanone

Cat. No.: B120454

An In-Depth Technical Guide to the Commercial Availability and Sourcing of 4-
(Trifluoromethyl)cyclohexanone for Advanced Research and Development

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 4-(Trifluoromethyl)cyclohexanone (CAS No.
75091-99-5), a critical fluorinated building block for professionals in pharmaceutical
development, medicinal chemistry, and materials science. We will move beyond a simple
supplier list to discuss the compound's significance, outline a robust procurement strategy, and
detail essential quality control protocols for incoming batches, ensuring the integrity of your
research and manufacturing processes.

The Strategic Importance of 4-
(Trifluoromethyl)cyclohexanone in Synthesis

The introduction of a trifluoromethyl (-CF3) group is a well-established strategy in modern drug
discovery for enhancing a molecule's metabolic stability, lipophilicity, and binding affinity.[1] 4-
(Trifluoromethyl)cyclohexanone serves as a versatile and highly valuable intermediate for
introducing this moiety into complex molecular architectures.[1][2][3] Its ketone functionality
allows for a wide range of synthetic transformations, including nucleophilic additions and
reductive aminations, making it a cornerstone for building novel scaffolds.[1] As such, securing
a reliable supply of high-purity 4-(Trifluoromethyl)cyclohexanone is a critical first step for any
research program leveraging its unique properties.
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Physicochemical Properties

A thorough understanding of the compound's properties is essential for its effective use in

experimental design and for ensuring safe handling. The key physicochemical data for 4-

(Trifluoromethyl)cyclohexanone are summarized below.

Property Value Source(s)
CAS Number 75091-99-5 [4][5]
Molecular Formula C7HsF30 [2][4][6]
Molecular Weight 166.14 g/mol [415]
Appearance Colorless Liquid [2][5]
Purity (Typical) =97% [516]1[7]
Density ~1.221 g/mL at 25 °C [518]
Boiling Point 82°C [9]
Flash Point 76.7 °C (170.1 °F) (518191
Refractive Index (n20/D) ~1.400 [518]
InChi Key IPQDZFUZVJIKAKZ- 2]
UHFFFAOYSA-N
SMILES C1CC(=0)CCC1C(F)(F)F [21[5]

Commercial Availability and Key Suppliers

4-(Trifluoromethyl)cyclohexanone is readily available from a range of chemical suppliers who

cater to different scales, from research-grade grams to bulk kilograms. The choice of supplier

often depends on factors such as required purity, available quantity, lead time, and

documentation support (e.g., Certificate of Analysis). Below is a comparative table of prominent

global suppliers.
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Supplier

Product
Number(s)

Typical Purity

Scale

Noteworthy
Features

Sigma-Aldrich
(Merck)

759287

97%

Gram quantities

Extensive
documentation
(CoA, SDS) and
global
distribution.[5][8]

Thermo Scientific

Chemicals

AAH3379303

97%

Gram quantities

Formerly an Alfa
Aesar product,
known for strong
portfolio in
research

chemicals.[7]

Manchester

Organics

B10641

97%

Gram quantities

in stock

Specialist in
fluorinated
compounds,
offers bulk quote

requests.[6]

Oakwood

Chemical

007622

95%

Milligram to gram

US-based
supplier with a
focus on
synthesis

reagents.[10]

Biosynth

FT28474

N/A

Gram gquantities

Provides key
physical
properties and
safety

information.[9]

NINGBO INNO
PHARMCHEM

N/A

=99%

Kilogram

capacity

A China-based
manufacturer
offering CDMO
services for
larger scale
needs.[1][3][11]
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Note: Availability and pricing are subject to change. Always verify with the supplier directly.

Recommended Procurement and Qualification
Workflow

A systematic approach to procurement and qualification is crucial to mitigate risks associated
with chemical purity and supplier reliability. The following workflow is recommended for

research and development teams.
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( )

Purity, Quantity, Timeline

'

2. Supplier Screening
(Review Tables, Check Catalogs)

'
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(Compare Price, Lead Time, Specs)
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- : J
I
I
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(Verify Documentation) (See Protocol 4.1)
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Caption: A robust workflow for procuring and qualifying chemical reagents.

Experimental Protocol: Incoming Quality Control
Verification

It is imperative to independently verify the identity and purity of each new batch of 4-
(Trifluoromethyl)cyclohexanone before its use in critical experiments. This protocol provides
a self-validating system to ensure material integrity.

Objective: To confirm the identity and assess the purity of a commercially supplied sample of 4-
(Trifluoromethyl)cyclohexanone.

Materials:

Commercial sample of 4-(Trifluoromethyl)cyclohexanone

Deuterated chloroform (CDCIs) for NMR

Methanol or Acetonitrile (GC grade)

NMR tubes, vials, pipettes
Methodology:
o Documentation Review & Physical Inspection:

o Cross-reference the supplier's Certificate of Analysis (CoA) with the label on the container
(CAS number, lot number).

o Visually inspect the liquid for any particulates or discoloration. It should be a clear,
colorless liquid.[2]

o Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS):

o Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable volatile solvent like
methanol.
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o Inject 1 pL into a GC-MS system equipped with a standard non-polar column (e.g., DB-
5ms).

o GC Program:

» [nitial Temperature: 50 °C, hold for 2 minutes.

= Ramp: 10 °C/min to 250 °C.

= Hold: 5 minutes at 250 °C.

o Analysis: The primary peak should correspond to the expected retention time for the
compound. The integrated peak area provides the purity percentage. The mass spectrum
should show a molecular ion peak (or characteristic fragments) consistent with a
molecular weight of 166.14 g/mol .

 Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy:

o

Prepare an NMR sample by dissolving ~10-20 mg of the compound in ~0.6 mL of CDCls.
o Acquire *H NMR and *°F NMR spectra.

o Expected 'H NMR Profile: The spectrum will show complex multiplets for the cyclohexane
ring protons. The integration should be consistent with the 9 protons on the ring.

o Expected °F NMR Profile: The spectrum should exhibit a singlet corresponding to the
three equivalent fluorine atoms of the -CF3 group. The absence of other significant peaks
in the °F spectrum is a strong indicator of high purity with respect to fluorinated impurities.

Safety, Handling, and Storage

Proper handling and storage are paramount for user safety and maintaining the chemical's
integrity.

» Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[12][13]
Avoid inhalation of vapors and contact with skin and eyes.[2][12]
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o Storage: Store the compound in a tightly sealed container in a cool, dry place, away from
sources of ignition.[12][13] Recommended storage temperature is typically ambient room
temperature or refrigerated (10°C - 25°C).[2][9]

e Hazards: The compound is classified as very toxic to aquatic life (H400).[5][8] Avoid release
into the environment and collect any spillage.[5][8] It may be a combustible liquid.[8]

Conclusion

4-(Trifluoromethyl)cyclohexanone is a commercially accessible and indispensable building
block for modern chemical synthesis, particularly in drug discovery. A successful research
outcome depends not only on innovative synthetic design but also on the quality of the starting
materials. By implementing a strategic sourcing workflow, engaging with reputable suppliers,
and performing rigorous in-house quality control, researchers can ensure the reliability and
reproducibility of their results, accelerating the path from discovery to application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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